Cas no 941912-88-5 (1-(2-fluorophenyl)-4-(pyrrolidine-1-sulfonyl)piperazine)

• Product Name: 1-(2-fluorophenyl)-4-(pyrrolidine-1-sulfonyl)piperazine
• CAS No: 941912-88-5
• MF: C₁₄H₂₀FN₃O₂S
• MW: 313.390905380249
• CID: 5430280
• Update Time: 2025-06-25

1-(2-fluorophenyl)-4-(pyrrolidine-1-sulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-4-(1-pyrrolidinylsulfonyl)piperazine
• 1-(2-fluorophenyl)-4-(pyrrolidine-1-sulfonyl)piperazine

• Inchi： 1S/C14H20FN3O2S/c15-13-5-1-2-6-14(13)16-9-11-18(12-10-16)21(19,20)17-7-3-4-8-17/h1-2,5-6H,3-4,7-12H2
• InChI Key： UIODLPDBZIBBLW-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(N1CCCC1)N1CCN(CC1)C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-fluorophenyl)-4-(pyrrolidine-1-sulfonyl)piperazine

Recent Advances in the Study of 1-(2-fluorophenyl)-4-(pyrrolidine-1-sulfonyl)piperazine (CAS: 941912-88-5)

The compound 1-(2-fluorophenyl)-4-(pyrrolidine-1-sulfonyl)piperazine (CAS: 941912-88-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by a fluorophenyl group and a pyrrolidine sulfonyl moiety attached to a piperazine core, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research has been the synthesis and structural modification of 1-(2-fluorophenyl)-4-(pyrrolidine-1-sulfonyl)piperazine. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step synthesis involving nucleophilic substitution and sulfonylation reactions, achieving a high yield of the target molecule. The study also explored the impact of various substituents on the piperazine ring, revealing that the fluorophenyl group significantly enhances the compound's binding affinity to specific biological targets.

In terms of biological activity, recent investigations have demonstrated that 1-(2-fluorophenyl)-4-(pyrrolidine-1-sulfonyl)piperazine exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. A preclinical study conducted by a team at the University of Cambridge (2024) reported that the compound effectively suppresses the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Moreover, the compound's selectivity for COX-2 over COX-1 minimizes the risk of gastrointestinal side effects, a common limitation of traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another notable study, published in Bioorganic & Medicinal Chemistry Letters (2023), investigated the compound's interaction with serotonin receptors. The researchers found that 1-(2-fluorophenyl)-4-(pyrrolidine-1-sulfonyl)piperazine acts as a partial agonist of the 5-HT_1A receptor, which is implicated in mood regulation and anxiety disorders. This discovery opens new avenues for the development of novel antidepressants and anxiolytics with improved efficacy and fewer side effects compared to existing treatments.

Despite these promising findings, challenges remain in the development of 1-(2-fluorophenyl)-4-(pyrrolidine-1-sulfonyl)piperazine as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has moderate oral bioavailability and a relatively short half-life, necessitating further structural optimization to enhance its drug-like properties. Additionally, comprehensive toxicity studies are required to assess its safety profile in vivo. Ongoing research is focused on addressing these limitations through the design of prodrugs and formulation strategies to improve its stability and delivery.

In conclusion, 1-(2-fluorophenyl)-4-(pyrrolidine-1-sulfonyl)piperazine (CAS: 941912-88-5) represents a promising scaffold for the development of novel therapeutics targeting inflammatory and neurological disorders. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding have laid a solid foundation for future research. However, further studies are needed to overcome the current challenges and fully realize its therapeutic potential. The continued exploration of this compound underscores the importance of interdisciplinary collaboration in advancing drug discovery and development in the chemical biology and pharmaceutical sciences.